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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B7826142 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SL 0101-1, a selective inhibitor of ribosomal S6

kinase (RSK). Adherence to these procedures is vital for ensuring personal safety and

maintaining experimental integrity.

Chemical and Physical Properties

SL 0101-1 is a crystalline solid with limited solubility in water, but it is soluble in DMSO and

ethanol. It is identified by CAS Number 77307-50-7.[1][2]

Property Value Source

Molecular Weight 516.46 g/mol [2][3]

Formula C25H24O12 [2][3]

Purity ≥95% (HPLC) [3]

Storage Temperature -20°C [3][4]

IC50 for RSK2 89 nM [3][4]

Personal Protective Equipment (PPE)
When handling SL 0101-1, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure safety. The following PPE is recommended:
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Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile or latex, and inspect them

for any tears or holes before use.

Respiratory Protection: A NIOSH-approved respirator may be required, especially when

handling the powder form or in poorly ventilated areas. Consult the specific Safety Data

Sheet (SDS) for detailed respiratory protection requirements.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.

Handling and Storage
Proper handling and storage are critical to maintaining the stability of SL 0101-1 and ensuring a

safe laboratory environment.

Receiving and Storage: Upon receipt, immediately transfer the compound to a freezer set at

-20°C for storage.[3][4]

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle the

compound in a well-ventilated area or under a chemical fume hood.

Stock Solutions: Prepare stock solutions using DMSO or ethanol.[2] Due to limited long-term

stability in solution, it is recommended to use freshly prepared solutions.[5]

Disposal Plan
Dispose of SL 0101-1 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways. Consult your institution's environmental health and safety (EHS) office for specific

disposal protocols.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a 10 mM stock solution of SL 0101-1 in DMSO.
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Acclimatization: Remove the vial of SL 0101-1 from the -20°C freezer and allow it to

equilibrate to room temperature before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of SL 0101-1
powder using a calibrated analytical balance.

Dissolving: Add the appropriate volume of sterile-filtered DMSO to the powder to achieve a

10 mM concentration. For example, to prepare 1 ml of a 10 mM stock solution, dissolve

0.516 mg of SL 0101-1 in 1 ml of DMSO.

Vortexing: Gently vortex the solution until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C. Avoid

repeated freeze-thaw cycles.

Safety Workflow for Handling Potent Compounds
The following diagram illustrates the general workflow for safely handling a potent chemical

compound like SL 0101-1 in a laboratory setting.
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Caption: General laboratory workflow for the safe handling of potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7826142?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC8239.html
https://biolinkk.com/signaling-pathways/sl-0101-1-b9008/
https://www.tocris.com/products/sl-0101-1_2250
https://www.fishersci.com/shop/products/sl-0101-1-tocris/22501
https://www.fishersci.com/shop/products/sl-0101-1-tocris/22501
https://www.apexbt.com/sl-0101-1.html
https://www.benchchem.com/product/b7826142#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/product/b7826142#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/product/b7826142#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/product/b7826142#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7826142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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